Cas no 40560-13-2 ((Z)-form--2-Methyl-2-butene-1,4-diol)

• Product Name: (Z)-form--2-Methyl-2-butene-1,4-diol
• CAS No: 40560-13-2
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 2020356
• PubChem ID: 12778451
• Update Time: 2025-04-21

(Z)-form--2-Methyl-2-butene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• (Z)-form--2-Methyl-2-butene-1,4-diol
• 40560-13-2
• (2Z)-2-methylbut-2-ene-1,4-diol
• (Z)-2-METHYLBUT-2-ENE-1,4-DIOL
• SCHEMBL8082421
• C92111
• Q27456491

• Inchi： 1S/C5H10O2/c1-5(4-7)2-3-6/h2,6-7H,3-4H2,1H3/b5-2-
• InChI Key： FLXLJBCLEUWWCG-DJWKRKHSSA-N
• SMILES： OC/C(/C)=C\CO

Computed Properties

• Exact Mass: 102.068079557Da
• Monoisotopic Mass: 102.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols